ethyl 5-[N-(4-ethylbenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
Catalyzed Annulation Processes : Phosphine-catalyzed [3 + 2] annulation processes have been developed for synthesizing complex molecules, including ethyl 5-(tert-butyl)-2-phenyl-1-tosyl-3-pyrroline-3-carboxylate, demonstrating the utility of catalyzed reactions in creating densely functionalized heterocycles potentially applicable to derivatives of the target compound (Andrews & Kwon, 2012).
Hydrodehalogenation and Reductive Radical Cyclization : Studies on tin-free hydrodehalogenation and reductive radical cyclization have shown efficient pathways to synthesize benzofuran derivatives, highlighting techniques that could be adapted for synthesizing or modifying compounds like the one of interest (Vaillard, Postigo, & Rossi, 2004).
Benzofuran Derivatives Synthesis : The synthesis of benzofuran-2-yl-quinoline-3-carboxylic acid derivatives via one-pot reactions showcases the versatility of ethyl benzoate derivatives in constructing heterocyclic compounds, which could inform approaches to synthesizing related compounds (Gao et al., 2011).
Potential Biological Applications
Antimicrobial Screening : Benzofuran derivatives have been synthesized and evaluated for their antimicrobial properties, suggesting a potential area of application for similar compounds in developing new antimicrobial agents (Kumari et al., 2019).
Copper(I)-Sulfonamide Catalysis : The use of copper(I)-sulfonamide systems for catalyzing the 1,4-addition of diorganozincs to α,β-unsaturated ketones, leading to β-substituted ketones, illustrates the catalytic potential of sulfonamide derivatives in synthetic organic chemistry (Kitamura et al., 2000).
Properties
IUPAC Name |
ethyl 5-[acetyl-(4-ethylphenyl)sulfonylamino]-2-phenyl-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25NO6S/c1-4-19-11-14-22(15-12-19)35(31,32)28(18(3)29)21-13-16-24-23(17-21)25(27(30)33-5-2)26(34-24)20-9-7-6-8-10-20/h6-17H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUUBRIJVSCFCIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)OCC)C4=CC=CC=C4)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.